Cas no 586995-08-6 (2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide)

• Product Name: 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide
• CAS No: 586995-08-6
• MF: C₁₆H₁₃ClFN₅OS
• MW: 377.823723554611
• CID: 5475859
• Update Time: 2025-11-01

2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chloro-4-fluorophenyl)acetamide
• 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide

• Inchi： 1S/C16H13ClFN5OS/c17-12-8-11(6-7-13(12)18)20-14(24)9-25-16-22-21-15(23(16)19)10-4-2-1-3-5-10/h1-8H,9,19H2,(H,20,24)
• InChI Key： BOLXXHRRHOEXLL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)CSC1N(N)C(C2=CC=CC=C2)=NN=1

Additional information on 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide

Comprehensive Overview of 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide (CAS No. 586995-08-6)

The compound 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide, identified by its CAS No. 586995-08-6, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a 1,2,4-triazole core, a phenyl substituent, and a chloro-fluorophenyl acetamide moiety. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and crop protection.

Recent trends in scientific literature highlight the growing interest in triazole derivatives due to their broad-spectrum biological activities. Researchers are actively exploring the potential of 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide as a scaffold for developing novel therapeutics targeting microbial infections, inflammation, and metabolic disorders. Its sulfanyl linkage and acetamide group further enhance its binding affinity to biological targets, making it a versatile intermediate in medicinal chemistry.

In the context of agrochemicals, this compound’s chloro-fluorophenyl segment is particularly noteworthy. Fluorinated compounds are increasingly sought after for their ability to improve the efficacy and environmental stability of pesticides. The integration of 1,2,4-triazole and phenyl groups in CAS No. 586995-08-6 suggests potential applications in developing next-generation fungicides or herbicides, aligning with the industry’s shift toward sustainable and high-performance solutions.

From a synthetic perspective, the preparation of 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide involves multi-step organic transformations, including condensation, cyclization, and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions are often employed to optimize yield and purity. These methods are frequently discussed in academic forums and patent filings, reflecting the compound’s relevance in cutting-edge chemical research.

The pharmacological profile of CAS No. 586995-08-6 is another area of intense investigation. Preliminary studies suggest that its triazole core may interact with enzymes like cytochrome P450, which are critical in drug metabolism. This interaction could pave the way for designing enzyme inhibitors or modulators, addressing unmet medical needs in oncology and infectious diseases. Additionally, its fluorophenyl component may contribute to enhanced blood-brain barrier penetration, a desirable trait for central nervous system (CNS) therapeutics.

Environmental and regulatory considerations also play a pivotal role in the discourse surrounding 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide. As industries prioritize green chemistry principles, researchers are evaluating eco-friendly synthesis routes and biodegradability profiles for such compounds. Stakeholders are particularly interested in its structure-activity relationship (SAR) to minimize ecological impact while maximizing functional benefits.

In summary, 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide (CAS No. 586995-08-6) represents a multifaceted chemical with immense potential across pharmaceuticals and agrochemicals. Its structural ingenuity, coupled with emerging applications, positions it as a subject of ongoing scientific exploration and innovation.